Cas no 53379-06-9 (Pentadecanethioic acid, 15-hydroxy-, S-2-pyridinyl ester)

• Product name: Pentadecanethioic acid, 15-hydroxy-, S-2-pyridinyl ester
• CAS No: 53379-06-9
• MF: C₂₀H₃₃NO₂S
• MW: 351.54652
• CID: 357427
• PubChem ID: 71365240

Pentadecanethioic acid, 15-hydroxy-, S-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanethioic acid, 15-hydroxy-, S-2-pyridinyl ester
• S-pyridin-2-yl 15-hydroxypentadecanethioate
• 53379-06-9
• DTXSID50788664

• Inchi： InChI=1S/C20H33NO2S/c22-18-14-10-8-6-4-2-1-3-5-7-9-11-16-20(23)24-19-15-12-13-17-21-19/h12-13,15,17,22H,1-11,14,16,18H2
• InChI Key： FHZZHCPETVNEHM-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCC(=O)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 351.22339
• Monoisotopic Mass: 351.22320047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 50.19